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Compound of Interest

Compound Name: 1,2,3-Trimethyldiaziridine

Cat. No.: B15419450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling, synthesis,

and troubleshooting of experiments involving 1,2,3-trimethyldiaziridine. Due to its strained

three-membered ring structure, this compound exhibits notable stability issues that require

careful consideration in experimental design and execution.

Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns with 1,2,3-trimethyldiaziridine?

A1: 1,2,3-Trimethyldiaziridine is a strained heterocyclic compound, making it susceptible to

both thermal and photochemical decomposition. The primary concern is the cleavage of the N-

N and C-N bonds, which can be initiated by heat, and UV light. Like other diaziridines, it can be

considered an energetic material and should be handled with appropriate precautions.

Q2: How should I store 1,2,3-trimethyldiaziridine?

A2: Store 1,2,3-trimethyldiaziridine in a tightly closed container in a cool, dry, and well-

ventilated area, away from heat, sparks, open flames, and hot surfaces. Recommended

storage is under an inert atmosphere at 2-8°C. It should be protected from light to prevent

photochemical decomposition.

Q3: What are the main hazards associated with 1,2,3-trimethyldiaziridine?
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A3: 1,2,3-Trimethyldiaziridine is classified as a flammable liquid. It is harmful if swallowed and

toxic in contact with skin. It also causes skin irritation. Appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should

be worn at all times. All manipulations should be performed in a certified chemical fume hood.

Q4: What are the expected decomposition products of 1,2,3-trimethyldiaziridine?

A4: The thermal or photochemical decomposition of diaziridines typically proceeds through the

formation of a carbene or a diazo intermediate after the extrusion of dinitrogen. For 1,2,3-
trimethyldiaziridine, this would likely lead to highly reactive intermediates that can undergo

subsequent reactions such as insertions or rearrangements.

Troubleshooting Guides
This section addresses common issues encountered during the synthesis and handling of

1,2,3-trimethyldiaziridine.

Synthesis Troubleshooting
Issue 1: Low or no yield of 1,2,3-trimethyldiaziridine during synthesis.

Possible Cause 1: Incomplete reaction of starting materials.

Solution: Ensure accurate stoichiometry of acetaldehyde and methylamine. The reaction is

sensitive to the molar ratios of the reactants.

Possible Cause 2: Incorrect pH of the reaction mixture.

Solution: The pH should be carefully controlled. After the initial reaction of acetaldehyde

and methylamine, the pH should be adjusted to 11.0 before the addition of the aminating

agent.

Possible Cause 3: Degradation of the product during workup.

Solution: Maintain low temperatures during extraction and purification steps. Avoid

exposure to acidic conditions, as this can promote ring opening.

Issue 2: Presence of significant impurities in the final product.
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Possible Cause 1: Side reactions during synthesis.

Solution: Control the reaction temperature carefully, especially during the addition of

acetaldehyde to the methylamine solution (maintain 0-10°C).

Possible Cause 2: Inefficient purification.

Solution: Flash chromatography on silica gel is a common purification method. Ensure the

use of an appropriate eluent system (e.g., petroleum ether/ethyl acetate) and that the

compound is not allowed to remain on the column for an extended period to minimize

decomposition.

Handling and Storage Troubleshooting
Issue 3: Noticeable degradation of the compound upon storage.

Possible Cause 1: Exposure to light.

Solution: Store the compound in an amber vial or a container wrapped in aluminum foil to

protect it from light.

Possible Cause 2: Storage at inappropriate temperatures.

Solution: Store at the recommended temperature of 2-8°C. Avoid repeated freeze-thaw

cycles if stored in a freezer.

Possible Cause 3: Presence of contaminants.

Solution: Ensure the storage container is clean and dry. Traces of acid or other reactive

impurities can catalyze decomposition.

Experimental Protocols
Synthesis of 1,2,3-Trimethyldiaziridine
This protocol is based on established methods for the synthesis of trialkyldiaziridines.[1]

Materials:
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Acetaldehyde

Methylamine (aqueous solution)

N-Chloromethylamine

Potassium carbonate (K₂CO₃)

Diethyl ether

Deionized water

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of methylamine (100 mmol) in 50 mL of water, add acetaldehyde (2.2 g, 50

mmol) dropwise while stirring at a temperature of 0-10°C.

Adjust the pH of the reaction mixture to 11.0 by the addition of a 15% aqueous potassium

carbonate solution.

Add a solution of N-chloromethylamine dropwise to the reaction mixture, maintaining the

temperature between 0-10°C.

After the addition is complete, continue to stir the reaction mixture at room temperature for 2

hours.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure at a low temperature

(<30°C).

The crude product can be purified by flash chromatography on silica gel.
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Table 1: Physical and Chemical Properties of 1,2,3-Trimethyldiaziridine

Property Value Reference

Molecular Formula C₄H₁₀N₂ [2]

Molecular Weight 86.14 g/mol [2]

CAS Number 113604-56-1 [2]

Appearance Colorless oil [3]

Standard Enthalpy of

Formation (gas)
176.2 ± 5.0 kJ/mol [1]

Table 2: Key Structural Parameters of 1,2,3-Trimethyldiaziridine

Parameter Bond Length (Å) / Angle (°) Reference

r(N-C) 1.489(9) [1]

r(N-N) 1.480(15) [1]

r(C-C) 1.503(15) [1]

∠NCN 61.5(9) [1]

∠(H₃C)CN 124.0(15) [1]
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General decomposition pathway for diaziridines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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